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Abstract

Sannamycin C is a member of the aminoglycoside class of antibiotics, naturally produced by
the bacterium Streptomyces sannanensis. This document provides a detailed overview of the
chemical structure, physicochemical properties, and biological activity of Sannamycin C. It is
intended to serve as a technical resource for researchers and professionals involved in
antibiotic research and development. While comprehensive data for Sannamycin C is limited
in publicly accessible literature, this guide consolidates available information and draws
comparisons with the broader class of aminoglycoside antibiotics where relevant.

Chemical Structure and Properties

Sannamycin C is an aminoglycoside antibiotic composed of a 6-N-methylpurpurosamine C
moiety and a 2-deoxy-3-epi-fortamine unit[1]. Its chemical identity has been established
through physicochemical characterization.

Chemical Identifiers
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Identifier Value
3-amino-2-[3-amino-6-
IUPAC Name (methylaminomethyl)oxan-2-ylJoxy-5-methoxy-6-

(methylamino)cyclohexan-1-ol

Molecular Formula

C15H32N40a4

CNCC1CCC(C(01)OC2C(CC(C(C20)NC)OC)N

SMILES
IN
Molecular Weight 332.44 g/mol
CAS Number 76497-51-3
Sannamycin B, Istamycin Ao, Antibiotic KA
Synonyms

7038VI, Antibiotic KA 7038l

Physicochemical Properties

Detailed experimental data on the physicochemical properties of Sannamycin C are not

readily available. The following table includes computed properties from publicly available

databases.

Property Source

XLogP3 PubChem
Hydrogen Bond Donor Count PubChem
I::Z(ijrn(;gen Bond Acceptor PubChem
Rotatable Bond Count PubChem
Exact Mass 332.24235551 PubChem
Monoisotopic Mass 332.24235551 PubChem
Topological Polar Surface Area 124 A2 PubChem
Heavy Atom Count 23 PubChem
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Chemical Structure Diagram
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Figure 1: 2D representation of the chemical structure of Sannamycin C.

Experimental Protocols

Detailed, step-by-step experimental protocols for the isolation, purification, and synthesis of
Sannamycin C are not extensively detailed in the available literature. However, general
methodologies can be inferred from studies on Sannamycin and other aminoglycosides.

Isolation and Purification

Sannamycin C is produced by the fermentation of Streptomyces sannanensis KC-7038[1]. A
general workflow for its isolation from the culture broth would likely involve the following steps:
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1. Fermentation of S. sannanensis

:

2. Centrifugation to separate broth and mycelia

:

3. Adsorption of supernatant onto cation-exchange resin

:

4. Elution with an acidic or salt solution

:

5. Column chromatography (e.g., silica gel, Sephadex)

:

6. Further purification (e.g., HPLC)

:

7. Physicochemical characterization

Click to download full resolution via product page

Figure 2: Generalized workflow for the isolation of Sannamycin C.

A study on a strain of Streptomyces sannanensis isolated from Loktak Lake of Manipur, India,
utilized ethyl acetate for the extraction of antimicrobial compounds, followed by purification
using thin-layer chromatography[2].

Chemical Synthesis
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While a total synthesis for Sannamycin C has not been explicitly published, enantioselective
total syntheses of the related compounds Sannamycin A and B have been reported. These
complex syntheses provide a potential framework for the chemical synthesis of Sannamycin
C.

Spectroscopic Data

Although the literature confirms that physicochemical characterization of Sannamycin C was
performed, specific NMR and mass spectrometry data are not readily available.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Detailed *H and 3C NMR data for Sannamycin C have not been published. For related
aminoglycoside antibiotics, NMR spectroscopy is crucial for elucidating the stereochemistry
and connectivity of the sugar and aminocyclitol rings.

Mass Spectrometry (MS)

The molecular formula of Sannamycin C was determined through mass spectroscopic
measurements. The fragmentation patterns of aminoglycosides in mass spectrometry are
complex and can involve glycosidic bond cleavages and rearrangements within the sugar and
aminocyclitol moieties.

Biological Activity and Mechanism of Action
Antibacterial Spectrum

The 4-N-glycyl derivative of Sannamycin C has shown inhibitory activity against both Gram-
positive and Gram-negative bacteria, including strains resistant to other aminoglycosides[1].

Quantitative Data

Specific Minimum Inhibitory Concentration (MIC) values for Sannamycin C are limited in the
literature. The following table presents available data, though it is important to note that
variations in experimental conditions can affect these values.
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Organism MIC (pg/mL) Reference

) The Journal of Antibiotics
Pseudomonas aeruginosa 16

(1980)

Staphylococcus aureus MTCC ] ]
9% 0.5 BMC Microbiology (2014)
Staphylococcus aureus ] ]

T 0.5 BMC Microbiology (2014)
(clinical isolate)
Mycobacterium smegmatis ] ]

3.0 BMC Microbiology (2014)

MTCC 6
Bacillus circulans MTCC 8074 3.0 BMC Microbiology (2014)

*Note: These values are for an antimicrobial agent produced by Streptomyces sannanensis
strain SU118, which may or may not be identical to Sannamycin C.

Mechanism of Action

As an aminoglycoside, Sannamycin C is presumed to exert its antibacterial effect by inhibiting
protein synthesis in bacteria. The general mechanism for aminoglycosides involves binding to
the 30S ribosomal subunit. This interaction interferes with the translation process, leading to
the production of non-functional or truncated proteins, which ultimately results in bacterial cell
death.

The binding of aminoglycosides to the A-site of the 16S rRNA within the 30S ribosomal subunit
is a key step in their mechanism of action[3]. This binding can cause misreading of the mRNA
codon, leading to the incorporation of incorrect amino acids into the growing polypeptide chain.
Additionally, aminoglycosides can inhibit the translocation of the ribosome along the mRNA,
further disrupting protein synthesis.
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Figure 3: Generalized mechanism of action for aminoglycoside antibiotics.
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Conclusion

Sannamycin C is a noteworthy aminoglycoside antibiotic with potential activity against a range
of bacteria. While its fundamental chemical structure is known, a comprehensive understanding
of its biological activity and therapeutic potential requires further investigation. Detailed studies
on its synthesis, full spectroscopic characterization, and a broader evaluation of its
antimicrobial spectrum are warranted to fully elucidate its place in the landscape of antibiotic
drug development. This guide provides a foundational summary of the current knowledge on
Sannamycin C, highlighting areas where further research is needed.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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